4-nitro-N-(3-carboxypropyl)phthalimide
Cat. No. B493251
M. Wt: 278.22g/mol
InChI Key: DVNZSMVITJTPOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07148352B2
Procedure details
4-nitrophthalic anhydride (0.25 g, 0.0013 mol) and 4-aminobutyric acid (0.134 g, 0.0013 mol) were refluxed as above overnight. The clear solution was purified as per 120 to yield 0.35 g (98%) 142 as very pale yellow powder: mp=176–178° C.; Rf 0.82 (A): Rf 0.83 (B): Rf 0.71 (D): IR (cm−1): 3000–3300 (OH), 3122 (C═CH), 1775 (C═O), 1707 (bs, C═O), 1617 (C═C), 1545 (N═O), 1446 (C═C), 1399 (C—O), 1349 (N═O), 1167 (C—O), 722 (C—CH); MS m/z (rel intensity) 291 (100), 191 (8).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]2[C:11](=[O:12])[O:10][C:8](=O)[C:7]2=[CH:13][CH:14]=1)([O-:3])=[O:2].[NH2:15][CH2:16][CH2:17][CH2:18][C:19]([OH:21])=[O:20]>>[N+:1]([C:4]1[CH:5]=[C:6]2[C:11](=[O:12])[N:15]([CH2:16][CH2:17][CH2:18][C:19]([OH:21])=[O:20])[C:8](=[O:10])[C:7]2=[CH:13][CH:14]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C2C(C(=O)OC2=O)=CC1
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Name
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Quantity
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0.134 g
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Type
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reactant
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Smiles
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NCCCC(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The clear solution was purified as per 120
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C2C(C(=O)N(C2=O)CCCC(=O)O)=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.35 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
